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Compound of Interest

Compound Name: Calcium Hydroxide

Cat. No.: B10775802 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

calcium hydroxide (Ca(OH)2) slurry for carbon dioxide (CO2) absorption.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of stirring speed in the CO2 absorption process using Ca(OH)2

slurry?

A1: Stirring speed is a critical parameter that directly influences the efficiency of CO2

absorption. Proper agitation enhances the mass transfer between the gas (CO2) and liquid

(Ca(OH)2 slurry) phases by increasing the interfacial area and reducing the thickness of the

liquid film barrier.[1][2] This facilitates the dissolution of Ca(OH)2 and the subsequent reaction

with CO2 to form calcium carbonate (CaCO3).

Q2: How does stirring speed affect the particle size of the precipitated calcium carbonate

(CaCO3)?

A2: Stirring speed has a significant impact on the particle size of the resulting CaCO3.

Generally, higher stirring speeds lead to the formation of smaller CaCO3 particles.[1] This is

attributed to the increased nucleation rate and the prevention of particle agglomeration at

higher agitation rates. Conversely, lower stirring speeds may result in larger, plate-like particles.

Q3: What are the typical ranges for stirring speed in these experiments?
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A3: The optimal stirring speed can vary depending on the specific reactor geometry, slurry

concentration, and CO2 flow rate. However, studies have investigated ranges from

approximately 340 to 664 rpm (5.667 to 11.067 rps).[2][3] It is crucial to determine the optimal

speed for your specific experimental setup to ensure efficient mixing without causing excessive

vortex formation or splashing.

Q4: Can excessive stirring speed be detrimental to the process?

A4: Yes, while increasing stirring speed generally improves absorption, excessively high

speeds can lead to several issues. These include the formation of a deep vortex that reduces

the effective gas-liquid interfacial area, potential splashing of the slurry, and increased energy

consumption. Therefore, it is essential to find a balance that ensures good mixing and mass

transfer without introducing these negative effects.

Q5: How do other operational parameters interact with stirring speed?

A5: Stirring speed does not act in isolation. Its effect is interconnected with other parameters

such as:

CO2 Flow Rate: A higher CO2 flow rate can increase turbulence, similar to the effect of

increased stirring speed, leading to faster Ca(OH)2 consumption.

Temperature: Temperature affects reaction kinetics and the solubility of Ca(OH)2 and CO2.

While an initial increase in temperature (e.g., from 30°C to 35°C) can enhance the reaction

rate, further increases may decrease the solubility of both Ca(OH)2 and CO2 in water,

potentially reducing the overall absorption efficiency.

Ca(OH)2 Concentration: The concentration of the Ca(OH)2 slurry influences the viscosity

and density of the medium, which in turn can affect the optimal stirring speed required for

uniform mixing.
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Issue Possible Causes Troubleshooting Steps

Low CO2 Absorption Efficiency
Inadequate mixing leading to

poor mass transfer.

Gradually increase the stirring

speed and monitor the CO2

outlet concentration. Ensure

the slurry is well-suspended.

Formation of a thick CaCO3

product layer on Ca(OH)2

particles, inhibiting further

reaction.

Optimize stirring to promote

attrition of the product layer.

Consider the effect of particle

size.

Sub-optimal temperature.

Verify the reaction

temperature. For lower

temperature carbonation,

ensure it is within the optimal

range (e.g., 30-50°C).

Inconsistent Results Non-uniform slurry suspension.

Check for settling of Ca(OH)2

particles. Increase stirring

speed to ensure homogeneity.

Fluctuations in CO2 flow rate.

Use a calibrated mass flow

controller to maintain a

constant CO2 flow rate.

Inconsistent particle size of

initial Ca(OH)2.

Characterize the particle size

of the starting material to

ensure consistency between

experiments.

Formation of Large CaCO3

Agglomerates
Low stirring speed.

Increase the stirring speed to

promote the formation of

smaller, more uniform

particles.

High initial Ca(OH)2

concentration.

Consider optimizing the slurry

concentration.

Vortex Formation and

Splashing

Excessive stirring speed. Reduce the stirring speed to a

level that provides good mixing
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without creating a significant

vortex. Consider using a

baffled reactor to improve

mixing at lower speeds.

Data Presentation
Table 1: Effect of Stirring Speed on Mass Transfer Coefficients

Stirring Speed (rps)
Gas-Side Mass Transfer
Coefficient (kLag)

Liquid-Side Mass Transfer
Coefficient (ks)

5.667 Value Value

7.567 Value Value

9.467 Value Value

11.067 Value Value

Note: Specific values for kLag and ks would be extracted from relevant experimental data in

the cited literature. The trend shows that both coefficients increase with stirring speed.

Table 2: Influence of Operating Parameters on Ca(OH)2 Concentration Reduction
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Parameter Condition 1 Condition 2
Effect on Ca(OH)2
Reduction Rate

Stirring Speed 5.667 rps 9.467 rps

Higher speed leads to

a faster decrease in

Ca(OH)2

concentration.

CO2 Flow Rate 34.01 cm/s 60.55 cm/s

Higher flow rate

accelerates the

reduction of Ca(OH)2.

Temperature 30°C 35°C

An increase to 35°C

shows a lower final

Ca(OH)2

concentration, but

further increases can

be detrimental.

Experimental Protocols
Protocol 1: Determining the Effect of Stirring Speed on CO2 Absorption

This protocol outlines a method to investigate how varying the stirring speed affects the rate of

CO2 absorption in a Ca(OH)2 slurry.

1. Materials and Equipment:

Stirred tank reactor with a variable speed agitator and a gas inlet/outlet.

Calcium hydroxide (Ca(OH)2) powder.

Distilled water.

CO2 gas cylinder with a mass flow controller.

CO2 gas analyzer.

pH meter.
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Thermometer or thermocouple.

2. Procedure:

Prepare a Ca(OH)2 slurry of a specific concentration (e.g., 1 M) by adding a pre-weighed

amount of Ca(OH)2 to a known volume of distilled water in the reactor.

Set the reactor temperature to the desired value (e.g., 30°C) and allow it to stabilize.

Begin stirring the slurry at the first desired speed (e.g., 5.667 rps).

Start the flow of CO2 gas at a constant rate (e.g., 8 L/min) into the slurry through the gas

inlet.

Continuously monitor and record the CO2 concentration in the outlet gas stream using the

gas analyzer.

Periodically take samples of the slurry to measure the pH and the concentration of Ca(OH)2.

Continue the experiment until the CO2 concentration in the outlet gas returns to the inlet

concentration, indicating the reaction is complete.

Repeat the experiment for different stirring speeds (e.g., 7.567, 9.467, and 11.067 rps),

keeping all other parameters constant.

3. Data Analysis:

Calculate the CO2 absorption efficiency over time for each stirring speed.

Plot the concentration of Ca(OH)2 as a function of time for each stirring speed.

Analyze the morphology and particle size of the final CaCO3 product using techniques like

Scanning Electron Microscopy (SEM).

Mandatory Visualizations
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Caption: Experimental workflow for optimizing stirring speed in CO2 absorption.
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Caption: Relationship between stirring speed and key process outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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